Cas no 191338-96-2 (3-Pyridineacetic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-a-oxo-, ethyl ester)
191338-96-2 structure
Product Name:3-Pyridineacetic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-a-oxo-, ethyl ester
CAS No:191338-96-2
MF:C14H18N2O5
MW:294.303123950958
CID:115984
PubChem ID:10685186
Update Time:2025-04-18
3-Pyridineacetic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-a-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridineacetic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-a-oxo-, ethyl ester
- (4SR,5RS)-1-aza-bicyclo[3.3.1]nonan-4-ol
- (4-tert-butoxycarbonylamino-pyridin-3-yl)-oxo-acetic acid ethyl ester
- ethyl 2-(4-((t-butoxycarbonyl)amino)pyridin-3-yl)-2-oxoacetate
- ethyl 2-[4-[(2-methylpropan-2-yl)oxycarbonylamino]pyridin-3-yl]-2-oxoacetate
- 191338-96-2
- 3-PYRIDINEACETIC ACID,4-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-A-OXO-,ETHYL ESTER
- SCHEMBL5484930
- 3-PYRIDINEACETIC ACID, 4-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-A-OXO-, ETHYL ESTER
- IPOXVAWEQKYXBX-UHFFFAOYSA-N
-
- MDL: MFCD08729279
- Inchi: 1S/C14H18N2O5/c1-5-20-12(18)11(17)9-8-15-7-6-10(9)16-13(19)21-14(2,3)4/h6-8H,5H2,1-4H3,(H,15,16,19)
- InChI Key: IPOXVAWEQKYXBX-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CN=CC=1C(C(=O)OCC)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 294.12200
- Monoisotopic Mass: 294.12157168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 94.6Ų
Experimental Properties
- PSA: 94.59000
- LogP: 2.24740
3-Pyridineacetic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-a-oxo-, ethyl ester Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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